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Compound of Interest

Compound Name: 6-N-Biotinylaminohexanol

Cat. No.: B15548899

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 6-N-
Biotinylaminohexanol, a biotinylated reagent crucial for various applications in life sciences,
including affinity chromatography, pull-down assays, and surface functionalization.
Understanding its solubility is paramount for the successful design and execution of
experiments.

Physicochemical Properties

6-N-Biotinylaminohexanol (CAS: 106451-92-7) is a derivative of biotin that incorporates a six-
carbon linker arm terminating in a hydroxyl group. This linker mitigates potential steric
hindrance between the biotin moiety and its binding partners, such as streptavidin or avidin.

Property Value

Molecular Formula C16H29N303S
Molecular Weight 343.49 g/mol
Appearance White to Off-White Solid
Storage 2-8°C Refrigerator

Solubility Profile

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15548899?utm_src=pdf-interest
https://www.benchchem.com/product/b15548899?utm_src=pdf-body
https://www.benchchem.com/product/b15548899?utm_src=pdf-body
https://www.benchchem.com/product/b15548899?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Precise quantitative solubility data for 6-N-Biotinylaminohexanol in various solvents is not
extensively documented in publicly available literature. However, based on its chemical
structure and information from technical data sheets, a qualitative solubility profile can be
summarized. The presence of the hydrophilic biotin and the terminal hydroxyl group, combined
with a moderately long hydrocarbon chain, results in solubility in a range of polar solvents.

Solvent Qualitative Solubility Source

Water Soluble [1]

) ) General knowledge for
Dimethyl Sulfoxide (DMSO) Expected to be soluble o
biotinylated compounds

) ) General knowledge for
N,N-Dimethylformamide (DMF)  Expected to be soluble o
biotinylated compounds

General knowledge for polar
Ethanol Expected to be soluble )
organic compounds

It is important to note that the solubility can be influenced by factors such as temperature, pH,
and the presence of other solutes. For applications requiring high concentrations, empirical
determination of solubility in the specific buffer or solvent system is recommended.

Experimental Protocol: Determination of Solubility

The following is a general protocol for determining the solubility of 6-N-Biotinylaminohexanol
in a given solvent.

Materials:

6-N-Biotinylaminohexanol

Solvent of interest (e.g., deionized water, DMSO, ethanol)

Vortex mixer

Centrifuge

Analytical balance
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e Spectrophotometer or HPLC system
Methodology:
o Preparation of a Saturated Solution:

o Add an excess amount of 6-N-Biotinylaminohexanol to a known volume of the solvent in
a sealed vial.

o Vortex the mixture vigorously for 2-5 minutes.

o Equilibrate the solution by rotating or shaking it at a constant temperature for 24-48 hours
to ensure saturation.

o Separation of Undissolved Solute:

o Centrifuge the saturated solution at high speed (e.g., 10,000 x g) for 15 minutes to pellet
the undissolved solid.

¢ Quantification of Dissolved Solute:

o Carefully collect a known volume of the supernatant, ensuring no solid particles are
transferred.

o Dilute the supernatant with the same solvent to a concentration that is within the linear
range of the chosen analytical method.

o Determine the concentration of the dissolved 6-N-Biotinylaminohexanol using a suitable
analytical technique. For aqueous solutions, UV-Vis spectrophotometry or a colorimetric
assay for biotin (if available) can be used. For organic solvents, the solvent can be
evaporated, and the residue weighed, or HPLC with a standard curve can be employed for
more accurate measurements.

» Calculation of Solubility:

o Calculate the solubility in mg/mL or molarity based on the determined concentration and
the dilution factor.
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Applications in Experimental Workflows

6-N-Biotinylaminohexanol is a versatile tool in molecular biology and biotechnology, primarily
utilized for its high-affinity interaction with streptavidin and avidin.

Biotinylated molecules can be immobilized on streptavidin-coated solid supports for affinity
purification of target proteins or other interacting molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Biotinylaminohexanol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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